Ethyl 2-oxo-1,2-dihydropyridine-4-carboxylate
Overview
Description
Ethyl 2-oxo-1,2-dihydropyridine-4-carboxylate is a useful research compound. Its molecular formula is C8H9NO3 and its molecular weight is 167.16 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis
Ethyl 2-oxo-1,2-dihydropyridine-4-carboxylate is involved in various chemical synthesis processes. For instance, Zhu et al. (2003) demonstrated its use in [4 + 2] annulation reactions to create highly functionalized tetrahydropyridines with excellent yields and regioselectivity (Zhu, Lan, & Kwon, 2003). Similarly, Dyachenko and Dyachenko (2015) reported one-pot condensations leading to 4-unsubstituted derivatives of 2-oxo(thioxo)-1,2-dihydropyridine-3-carbonitrile and related compounds (Dyachenko & Dyachenko, 2015).
Catalysis and Reaction Mechanisms
In catalysis, Hayotsyan et al. (2019) developed a procedure for synthesizing ethyl 5-(arylcarbamoyl)-6-methyl-2-oxo-1,2-dihydropyridine-3-carboxylates, contributing to the understanding of reaction mechanisms in organic chemistry (Hayotsyan et al., 2019).
Crystallography and Structural Analysis
The compound is also significant in crystallography and structural analysis. For example, Pandian et al. (2014) studied the crystal structures of ethyl 2-methyl-4-aryl-5-oxo-5H-indeno[1,2-b]pyridine-3-carboxylate derivatives, providing insights into the conformational aspects of these compounds (Pandian et al., 2014).
Synthesis and Properties
Ukrainets et al. (2006) explored the synthesis and properties of ethyl 4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridine-5-carboxylates, enhancing our understanding of the chemical properties of related materials (Ukrainets, Sidorenko, Gorokhova, & Shishkin, 2006).
Pharmaceutical Applications
While avoiding details on drug use and dosage, it's notable that this compound finds applications in pharmaceutical synthesis. For instance, Gezegen et al. (2014) synthesized novel pyridone derivatives, including ethyl 2-oxo-4,6-diaryl-1,2,3,4-tetrahydropyridine-3-carboxylate, and explored their antibacterial activity (Gezegen, Ceylan, Karaman, & Şahin, 2014).
Properties
IUPAC Name |
ethyl 2-oxo-1H-pyridine-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO3/c1-2-12-8(11)6-3-4-9-7(10)5-6/h3-5H,2H2,1H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTLPIHZIMJTFNH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=O)NC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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